Cas no 2228499-99-6 (3-(3-bromo-4-hydroxyphenyl)-2-methoxypropanoic acid)

3-(3-Bromo-4-hydroxyphenyl)-2-methoxypropanoic acid is a brominated aromatic compound featuring a hydroxyphenyl core with a methoxypropanoic acid side chain. Its structural properties make it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of both bromo and hydroxyl groups enhances its reactivity, enabling selective functionalization in cross-coupling reactions or further derivatization. The methoxypropanoic acid moiety contributes to improved solubility and stability, facilitating its use in complex synthetic pathways. This compound is well-suited for research in medicinal chemistry, where its scaffold may serve as a precursor for bioactive molecules. High purity grades ensure consistent performance in demanding applications.
3-(3-bromo-4-hydroxyphenyl)-2-methoxypropanoic acid structure
2228499-99-6 structure
Product Name:3-(3-bromo-4-hydroxyphenyl)-2-methoxypropanoic acid
CAS No:2228499-99-6
MF:C10H11BrO4
MW:275.095942735672
CID:6487816
PubChem ID:165708068
Update Time:2025-08-03

3-(3-bromo-4-hydroxyphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-bromo-4-hydroxyphenyl)-2-methoxypropanoic acid
    • EN300-1906356
    • 2228499-99-6
    • Inchi: 1S/C10H11BrO4/c1-15-9(10(13)14)5-6-2-3-8(12)7(11)4-6/h2-4,9,12H,5H2,1H3,(H,13,14)
    • InChI Key: TXJXHPILZIIUCZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)CC(C(=O)O)OC)O

Computed Properties

  • Exact Mass: 273.98407g/mol
  • Monoisotopic Mass: 273.98407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 66.8Ų

3-(3-bromo-4-hydroxyphenyl)-2-methoxypropanoic acid Pricemore >>

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Additional information on 3-(3-bromo-4-hydroxyphenyl)-2-methoxypropanoic acid

3-(3-Bromo-4-Hydroxyphenyl)-2-Methoxypropanoic Acid: A Comprehensive Overview

The compound 3-(3-bromo-4-hydroxyphenyl)-2-methoxypropanoic acid, with the CAS number 2228499-99-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a hydroxyl group, and a methoxy group attached to a propanoic acid backbone. The presence of these functional groups makes it highly versatile and suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to modulate various biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-bromo-4-hydroxyphenyl)-2-methoxypropanoic acid exhibits potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase enzymes. This finding has opened new avenues for its use in developing novel anti-inflammatory agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its ability to form stable crystalline structures has made it a candidate for use in the development of advanced materials such as organic semiconductors and sensors. A 2023 research paper in Nature Materials reported that when incorporated into polymer blends, this compound significantly enhances the electrical conductivity of the material without compromising its mechanical properties.

The synthesis of 3-(3-bromo-4-hydroxyphenyl)-2-methoxypropanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the bromination of phenolic compounds, followed by methylation and carboxylation reactions. Recent advancements in catalysis have enabled researchers to achieve higher yields and better purity levels, making this compound more accessible for large-scale production.

Beyond its chemical synthesis and applications, this compound has also been studied for its environmental impact. A 2023 study published in Environmental Science & Technology investigated its biodegradability under various environmental conditions. The results indicated that under aerobic conditions, the compound undergoes rapid degradation, minimizing its potential ecological footprint. This is particularly important for industries looking to adopt more sustainable practices.

In conclusion, 3-(3-bromo-4-hydroxyphenyl)-2-methoxypropanoic acid is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in shaping future innovations.

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